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Introduction

The burgeoning field of exosome-based therapeutics and diagnostics necessitates robust and
reproducible methods for long-term preservation that maintain the structural and functional
integrity of these extracellular vesicles. Exosomes are susceptible to aggregation and
degradation during storage, particularly during freeze-thaw cycles.[1][2][3] Trehalose, a
naturally occurring non-reducing disaccharide, has emerged as a highly effective
cryoprotectant for exosomes, mitigating cryodamage and preventing aggregation.[2][4][5]
These application notes provide a detailed protocol for the use of trehalose in the preservation
of exosomes, supported by quantitative data and experimental workflows. While the user
specified "Trehalose C12," the available scientific literature predominantly refers to "trehalose”
or specific grades like "Trehalose SG" for exosome preservation. This protocol is based on the
widely documented use of trehalose.

Mechanism of Action

Trehalose protects exosomes through several proposed mechanisms. It is thought to form a
glassy matrix (vitrification) during freezing, which physically protects the vesicles from damage
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caused by ice crystal formation.[2][5] Additionally, trehalose can replace water molecules at the
exosome surface, preserving the lipid bilayer and associated proteins.[2] This stabilization
helps to prevent aggregation and maintain the biological activity of the exosomes upon
rehydration.[1][3][4]

Quantitative Data Summary

The following tables summarize the quantitative effects of trehalose on exosome preservation
as reported in various studies.

Table 1: Effect of Trehalose on Exosome Stability During Storage
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. Trehalose
Storage Condition .
Concentration

Key Findings Reference

4°C Storage 50 mmol/L

Higher residual rate of
exosomes compared 6]
to storage without

sugar.

Freeze-Thaw Cycles
(-80°C to 4°C)

50 mmol/L

Significantly higher

residual rate of

exosomes compared

to controls without [6]
sugar or with other

sugars (glucose,

sucrose).[6]

Repeated Freeze-
25 mM
Thaw Cycles

Prevents the increase
in particle
concentration and size
o . [1][2][3][4]
distribution width
observed in PBS

alone.[1][2][3][4]

Lyophilization 50 mM

Preserved exosome
size, morphology, and
concentration similar

[71[8]

to fresh samples or
those stored at -80°C.

[7](8]

Table 2: Impact of Trehalose on Exosome Characteristics
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Trehalose

Parameter . Outcome Reference
Concentration
Narrower particle size
Particle Size distribution, indicating
T 25 mM : [11[3][4]
Distribution reduced aggregation.
[11[3][4]
Increased number of
_ _ individual particles per
Particle Concentration 25 mM ) ) [11[3114]
microgram of protein.
[11[3][4]
Consistently higher
) ] o stimulation indexes,
Biological Activity o
) suggesting improved
(TNF-a Secretion 25 mM ] [11[3114]
] ) preservation of
Stimulation) ) ] )
biological function.[1]
[31[4]
Increased production
of MSC-derived
) 50 mmol/L and 100 exosomes, potentially
Exosome Production [6][9][10]

mmol/L

by elevating Rab7
protein levels.[6][9]
[10]

Experimental Protocols

Protocol 1: Cryopreservation of Exosomes with

Trehalose (Freeze-Thawing)

This protocol describes the preservation of isolated exosomes for storage at -80°C.

Materials:

 |solated exosome suspension in Phosphate-Buffered Saline (PBS)

o Sterile, molecular-grade Trehalose (e.g., Trehalose SG)
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o Sterile, nuclease-free water
e Cryovials

e -80°C freezer

Procedure:

e Prepare Trehalose Stock Solution: Prepare a sterile stock solution of trehalose (e.g., 250
mM) in nuclease-free water. Filter-sterilize the solution using a 0.22 um filter.

e Resuspend Exosomes in Trehalose Solution:
o Thaw the isolated exosome pellet on ice.

o Resuspend the exosome pellet in a pre-chilled solution of PBS containing the desired final
concentration of trehalose (e.g., 25 mM or 50 mM).[4][6] The resuspension volume should
be chosen to achieve the desired final exosome concentration.

 Aliquoting and Freezing:

o Aliquot the exosome suspension into pre-chilled cryovials.

o Place the cryovials in a controlled-rate freezing container or directly into a -80°C freezer.
» Storage: Store the cryovials at -80°C for long-term preservation.

e Thawing: When ready to use, thaw the cryovials rapidly in a 37°C water bath until just
thawed. Gently mix the suspension before use. Avoid repeated freeze-thaw cycles if
possible.[1][3][4]

Protocol 2: Lyophilization (Freeze-Drying) of Exosomes
with Trehalose

This protocol is for the long-term storage of exosomes at room temperature.

Materials:
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Isolated exosome suspension in PBS

Sterile, molecular-grade Trehalose

Lyophilizer (Freeze-Dryer)

Lyophilization vials and stoppers
Procedure:
o Prepare Exosome-Trehalose Solution:

o Resuspend the isolated exosome pellet in a sterile solution of trehalose at the desired
concentration (e.g., 50 mM).[7][8] To maintain osmolality, the PBS concentration may need
to be adjusted. For example, to achieve a final concentration of 50 mM trehalose in a 5 mL
final volume, 0.095 g of trehalose can be dissolved in 4 mL of 0.83X PBS, followed by the
addition of 1 mL of exosomes in 1X PBS.[7][8]

e Freezing:
o Dispense the exosome-trehalose suspension into lyophilization vials.
o Partially insert the lyophilization stoppers.
o Freeze the samples at -80°C overnight.[7][8]
 Lyophilization:
o Transfer the frozen samples to a pre-cooled lyophilizer.

o Run the lyophilizer according to the manufacturer's instructions. A typical cycle might
involve a primary drying phase at a low temperature and vacuum (e.g., -50°C, <100 mTorr)
for 24-48 hours, followed by a secondary drying phase at a gradually increasing
temperature (e.g., ramping to 20°C) for several hours to remove residual water.

o Storage: Once the cycle is complete, fully stopper the vials under vacuum or nitrogen and
seal them. The lyophilized exosome powder can be stored at room temperature.[7][8]
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e Rehydration: To use the exosomes, rehydrate the lyophilized powder with sterile, nuclease-
free water or PBS to the original volume. Gently vortex to ensure complete resuspension.[7]

[8]

Visualizations
Experimental Workflow for Exosome Cryopreservation
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Caption: Workflow for exosome preservation using cryopreservation and lyophilization with
trehalose.
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Caption: Trehalose protects exosomes from ice crystal damage during freezing by forming a
vitrified matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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